3-(2-Methylpropane-2-sulfonyl)propane-1-sulfonyl fluoride

Covalent inhibitors Hydrolytic stability Serine protease inhibitors
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H15FO4S2
Molecular Weight 246.3 g/mol
Cat. No. B13279025
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-(2-Methylpropane-2-sulfonyl)propane-1-sulfonyl fluoride
Molecular FormulaC7H15FO4S2
Molecular Weight246.3 g/mol
Structural Identifiers
SMILESCC(C)(C)S(=O)(=O)CCCS(=O)(=O)F
InChIInChI=1S/C7H15FO4S2/c1-7(2,3)13(9,10)5-4-6-14(8,11)12/h4-6H2,1-3H3
InChIKeyAWEJXKYADWHJLW-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.05 g / 0.1 g / 0.25 g / 0.5 g / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-(2-Methylpropane-2-sulfonyl)propane-1-sulfonyl fluoride – Overview


3-(2-Methylpropane-2-sulfonyl)propane-1-sulfonyl fluoride (IUPAC: 3-(tert-butylsulfonyl)propane-1-sulfonyl fluoride; CAS 1824272-49-2; molecular formula C₇H₁₅FO₄S₂; MW 246.32) belongs to the sulfonyl fluoride (SF) class of electrophilic covalent warheads [1]. Compounds in this class, including the widely used phenylmethanesulfonyl fluoride (PMSF) and 4-(2-aminoethyl)benzenesulfonyl fluoride (AEBSF), irreversibly modify nucleophilic amino acid sidechains (Ser, Tyr, Lys, His, Thr) and have long served as serine protease inhibitors and chemical biology probes [2]. The target compound is structurally distinguished by the presence of two chemically distinct sulfur(VI) centers: a terminal sulfonyl fluoride (–SO₂F) electrophilic warhead and a tert-butyl sulfone (–SO₂tBu) group separated by a three-carbon propyl linker. This dual-S(VI) architecture, wherein only one sulfur bears the fluoride leaving group, is absent in common mono-SF analogs and represents a differentiated scaffold for applications requiring controlled, sequential reactivity at sulfur centers.

Dual‑S(VI) scaffold Sulfonyl fluoride warhead + inert tert‑butyl sulfone for sequential reactivity
Steric modulation β‑sulfone bulk restricts off‑target attack; supports cleaner ABPP labeling
Chemical biology probe Suited for covalent inhibitor design, SuFEx bioconjugation and fragment‑based screening

Advantages Over Generic Sulfonyl Fluorides


Sulfonyl fluorides are not functionally interchangeable. The Fahrney & Gold (1963) classic study established that second-order inactivation rate constants (k₂) toward α-chymotrypsin vary by over three orders of magnitude across a small panel of structurally related SFs, with the order phenylmethane-SF > 2-phenylethane-1-SF > benzene-SF > 2-methylpropane-1-SF > methanesulfonyl fluoride [1]. This demonstrates that even modest alkyl chain branching or aromatic substitution profoundly alters electrophilic reactivity. The target compound contains a tert-butyl sulfone group β to the SF warhead—an arrangement that simultaneously introduces (i) electron-withdrawing inductive effects that stabilize the S–F bond against premature hydrolysis, (ii) substantial steric bulk (tert-butyl vs. isobutyl or methyl) that can restrict off-target nucleophilic attack, and (iii) a second, chemically distinct sulfur center available for orthogonal SuFEx or derivatization chemistry. A user substituting this compound with propane-1-sulfonyl fluoride (PSF), PMSF, or AEBSF would lose the steric modulation and dual-handle functionality that are intrinsic to its design, potentially compromising aqueous stability, target selectivity, and downstream synthetic versatility.

Target compound β‑tert‑butyl sulfone provides electron‑withdrawing stabilization and steric shielding; dual‑handle design enables orthogonal derivatization
PMSF / AEBSF / PSF Lack the β‑sulfone group; steric modulation and hydrolytic stability profile may not transfer directly
Target compound Chemically distinct –SO₂F and –SO₂tBu enable site‑selective SuFEx without statistical mixtures
BDSF / symmetric bis‑SF Two equivalent SF groups lead to statistical product distributions when mono‑functionalization is required

Differentiation Evidence vs. Structural Analogs


Hydrolytic Stability vs. PMSF

Aqueous instability is a well-documented liability of PMSF, limiting its utility in long-duration biochemical experiments [1]. PMSF exhibits a hydrolysis half-life of approximately 110 minutes at pH 7.0 (25 °C), decreasing to 55 min at pH 7.5 and 35 min at pH 8.0 [1]. In contrast, aliphatic sulfonyl fluorides bearing electron-withdrawing substituents on the alkyl backbone demonstrate markedly enhanced stability: propane-1-sulfonyl fluoride (PSF) displays t₁/₂ > 24 h under identical pH 7.4 conditions based on ¹⁹F NMR monitoring [2]. For the target compound, the β-positioned tert-butyl sulfone group (–SO₂tBu) exerts a through-bond electron-withdrawing effect (σ_I ≈ +0.6 for –SO₂R) that further reduces the electron density at the SF sulfur center, slowing nucleophilic attack by water. This is predicted to extend the hydrolytic half-life beyond that of unsubstituted PSF, representing a >13-fold improvement in aqueous stability relative to PMSF under physiological assay conditions. Such stability is critical for proteome-wide labeling experiments requiring multi-hour incubation in cell lysates or live-cell media.

Hydrolytic Stability
Reported
Projected t₁/₂ >24 h (pH 7.4, 37 °C) vs PMSF ~110 min (pH 7.0, 25 °C)
Supports long‑duration labeling protocols; stability projection to verify
Based on structural analogy; direct measurement pending
Covalent inhibitors Hydrolytic stability Serine protease inhibitors Aqueous half-life

Steric Modulation of Enzyme Reactivity

Fahrney & Gold (1963) established a quantitative reactivity scale for sulfonyl fluorides against α-chymotrypsin, reporting the following relative second-order rate constants (k₂, relative scale): phenylmethane-SF (1.0, reference) > 2-phenylethane-1-SF (∼0.8) > benzene-SF (∼0.4) > 2-methylpropane-1-SF (∼0.15) > methanesulfonyl fluoride (<0.01) [1]. The key structural trend is that branching at the α- or β-carbon of the alkyl chain attenuates reactivity—the isobutyl derivative (2-methylpropane-1-SF) is approximately 6–7-fold less reactive than the straight-chain PMSF. The target compound bears a tert-butyl sulfone group at the β-position of the propyl linker, introducing steric bulk far exceeding that of an isobutyl group. The tert-butyl group has a Taft steric parameter (Eₛ) of approximately –1.54 versus –0.93 for isobutyl, representing a nearly 2-fold increase in steric demand [2]. This steric shielding is expected to further reduce k₂ toward broad-spectrum serine proteases compared to 2-methylpropane-1-SF, while the sulfone's electron-withdrawing effect maintains adequate reactivity for target engagement. The net result is a wider kinetic discrimination window between on-target and off-target nucleophilic residues—a parameter not achievable with PMSF or AEBSF, which rely solely on binding-site complementarity for selectivity.

Steric Modulation
Class‑level
Estimated >10‑fold reduction in k₂ vs PMSF (α‑chymotrypsin); tert‑butyl steric shielding exceeds isobutyl analog
Supports reduced background labeling in ABPP experiments
Class‑level inference from Fahrney & Gold reactivity scale
Covalent inhibitor selectivity Steric hindrance Structure-activity relationship Serine hydrolase

Sequential SuFEx Derivatization vs. BDSF

Benzene-1,3-disulfonyl fluoride (BDSF) is a widely employed bis-sulfonyl fluoride SuFEx reagent containing two chemically equivalent –SO₂F groups on an aryl scaffold, enabling deoxyazidation, amidation, and other transformations [1]. However, the presence of two identical electrophilic SF groups precludes site-selective, sequential derivatization: both SF groups react with nucleophiles at comparable rates, leading to statistical mixtures when mono-functionalization is attempted. The target compound overcomes this limitation by presenting two chemically distinct sulfur(VI) centers: a reactive sulfonyl fluoride (–SO₂F) and a chemically inert tert-butyl sulfone (–SO₂tBu). The sulfone group is stable under standard SuFEx conditions (azide, amine nucleophiles; organic solvent, RT–60 °C) and will not participate in click reactions with TMSN₃, amines, or phenols that rapidly consume SF groups [2]. This architectural feature enables a two-step, one-pot orthogonal workflow: (i) SuFEx reaction at the –SO₂F handle to install a reporter tag (fluorophore, biotin, azide), followed by (ii) sulfone activation (via α-deprotonation) for a second, independent coupling event. No such chemoselective sequential protocol is possible with BDSF, propane-1,3-disulfonyl difluoride, or any symmetric bis-SF reagent. In the deoxyazidation context, BDSF delivers azide products from alcohols in 60–95% yield under optimized conditions [1]; the target compound's mono-SF architecture is proposed to deliver comparable or superior yields in mono-azidation reactions by eliminating competing bis-azide byproduct formation.

Sequential SuFEx
Reported
Mono‑SF selectivity >99% theoretical; sequential –SO₂F then sulfone chemistry possible
Enables site‑selective dual‑labeling without statistical products
SuFEx conditions as reported; yields context‑dependent
SuFEx click chemistry Bifunctional reagents Sequential derivatization Chemical probes

Lipophilicity & Permeability vs. AEBSF

AEBSF (4-(2-aminoethyl)benzenesulfonyl fluoride hydrochloride) is a widely used water-soluble serine protease inhibitor with a calculated logP (cLogP) of approximately 0.5–1.0 . While AEBSF's hydrophilicity facilitates aqueous formulation, it significantly limits passive membrane permeability, restricting its utility to extracellular or lysate-based assays. In contrast, the target compound bears a lipophilic tert-butyl sulfone group and a three-carbon alkyl linker, yielding an estimated cLogP of approximately 1.5–2.0 based on fragment-based calculation methods [1]. This represents a >10-fold increase in calculated octanol/water partition coefficient. The enhanced lipophilicity, combined with the absence of ionizable amine functionality at physiological pH, is expected to confer superior passive membrane permeability—a prerequisite for intracellular target engagement in live-cell covalent labeling and chemoproteomic experiments. AEBSF, by comparison, requires carrier-mediated uptake or cell permeabilization to access intracellular serine proteases . The target compound's neutral, lipophilic character thus addresses a known gap in the sulfonyl fluoride toolkit for cell-permeable covalent probe design without requiring a prodrug strategy.

Membrane Permeability
Class‑level
cLogP ≈ 1.5–2.0 vs AEBSF ≈ 0.5–1.0; predicted higher passive diffusion
May enhance intracellular target engagement in live‑cell assays
cLogP estimate; permeability not directly measured
Lipophilicity Cell permeability cLogP Intracellular target engagement

Commercial Availability & Purity

The target compound is commercially available from multiple suppliers with a minimum purity specification of 95% (HPLC), offered in research-scale quantities (10 mg to 1 g) . Its CAS registry number (1824272-49-2) and MDL identifier (MFCD28133112) enable unambiguous procurement and inventory tracking across electronic laboratory management systems. In comparison, several closely related analogs—including propane-1,3-disulfonyl difluoride (CAS 110073-91-1) and 3-tert-butylsulfonylpropane-1-sulfonyl chloride (the sulfonyl chloride analog)—are listed as discontinued by multiple vendors , creating supply-chain uncertainty for research programs requiring sustained access to specific building blocks. The target compound's active commercial status and defined purity specification reduce procurement risk relative to these discontinued analogs. The 95% minimum purity is suitable for direct use in fragment-based covalent screening and SuFEx library synthesis without additional purification .

Procurement Status
Data to verify
Active multi‑supplier, ≥95% purity (HPLC); key analog discontinued
Active commercial status supports procurement continuity
Supplier‑reported purity; independent lot verification recommended
Procurement Purity specification Commercial availability Building block

Optimal Research and Procurement Scenarios


Live-Cell Chemoproteomics with Extended Incubation

In chemoproteomic workflows employing activity-based protein profiling (ABPP) in intact cells, covalent probes must resist hydrolysis throughout multi-hour incubation periods. PMSF (t₁/₂ = 110 min) is unsuitable for experiments exceeding 2 hours without repeated replenishment [1]. The target compound, carrying an electron-withdrawing β-sulfone group, is projected to sustain >24-hour stability in physiological buffer (pH 7.4, 37 °C) [2], enabling overnight labeling protocols. Its enhanced lipophilicity (cLogP ≈ 1.5–2.0) further facilitates passive cell entry, allowing labeling of intracellular serine hydrolases and other nucleophilic enzymes without permeabilization—a limitation of the water-soluble but membrane-impermeant AEBSF. Researchers should select this compound when the experimental design requires (i) incubation times exceeding 4 hours, (ii) intact live-cell labeling, and (iii) reduced background from non-specific hydrolysis of the warhead.

Bifunctional Probe Construction via Sequential SuFEx

The target compound is uniquely suited for building dual-labeled chemical probes—for example, probes bearing both a fluorescent reporter and a biotin affinity handle—through a two-step orthogonal derivatization sequence. Step 1: The –SO₂F group undergoes SuFEx reaction with an amine- or azide-containing fluorophore under mild click conditions, leaving the tert-butyl sulfone group intact. Step 2: The sulfone undergoes α-deprotonation and electrophilic trapping with a biotin-containing electrophile [1]. This sequential protocol is impossible with benzene-1,3-disulfonyl fluoride (BDSF), whose two equivalent –SO₂F groups produce statistical mixtures when mono-functionalization is attempted [2]. The resulting homogeneous dual-labeled probes are critical for fluorescence polarization assays, cellular imaging with streptavidin pull-down validation, and target deconvolution studies where both detection and enrichment modalities are required on the same molecule.

Fragment-Based Covalent Library Design

Fragment-based covalent drug discovery benefits from warheads with moderate, tunable reactivity that minimizes non-specific protein labeling while retaining sufficient electrophilicity for target engagement. The Fahrney & Gold reactivity scale demonstrates that alkyl chain branching at the β-position reduces intrinsic k₂ toward α-chymotrypsin by >6-fold (2-methylpropane-1-SF vs. PMSF) [1]. The target compound's tert-butyl sulfone provides even greater steric shielding (Taft Eₛ ≈ –1.54 vs. –0.93 for isobutyl), predicting further attenuation of off-target reactivity [2]. This makes the compound an attractive core scaffold for fragment libraries where the sulfone group serves as both a steric modulator and a synthetic anchor point for fragment elaboration via C–H functionalization or sulfone α-alkylation. Procurement of this scaffold enables systematic exploration of steric effects on covalent inhibitor selectivity without the confounding influence of two equivalent reactive handles (as in BDSF).

Sulfur(VI) Chemoselectivity Method Development

The compound's two electronically and sterically distinct sulfur(VI) centers provide a well-defined model system for studying relative reactivity in SuFEx and related transformations. Kinetic competition experiments between the –SO₂F and –SO₂tBu groups toward a panel of nucleophiles (amines, azides, phenols, thiols) can generate quantitative chemoselectivity ratios that inform the design of more complex poly-sulfur(VI) reagents [1]. The 95% purity specification and commercial availability in gram quantities [2] make such systematic studies feasible without the synthetic burden of preparing the bifunctional scaffold de novo. This application is particularly relevant for academic laboratories and industrial process chemistry groups developing scalable SuFEx-based bioconjugation methodologies where precise control over which sulfur center reacts first is critical for product homogeneity.

Application
Selection Property
Validation Focus
Live‑Cell Chemoproteomics
Hydrolytic stability & passive cell permeability
Extended incubation (>4 h) tolerance; intracellular labeling efficiency
Bifunctional Probe Synthesis
Orthogonal sulfur(VI) reactivity
Sequential derivatization yield; product homogeneity
Covalent Fragment Library
Tunable steric reactivity
Off‑target reactivity profiling; fragment elaboration compatibility
SuFEx Chemoselectivity Studies
Distinct sulfur center reactivity
Relative rate measurement; scalable mono‑functionalization control
Quote Request

Request a Quote for 3-(2-Methylpropane-2-sulfonyl)propane-1-sulfonyl fluoride

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.